Cas no 1805468-54-5 (5-(Difluoromethyl)-2-methyl-3-nitropyridine-6-carboxaldehyde)

• Product Name: 5-(Difluoromethyl)-2-methyl-3-nitropyridine-6-carboxaldehyde
• CAS No: 1805468-54-5
• MF: C₈H₆F₂N₂O₃
• MW: 216.141648769379
• CID: 4897300
• Update Time: 2025-05-22

5-(Difluoromethyl)-2-methyl-3-nitropyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-methyl-3-nitropyridine-6-carboxaldehyde

• Inchi： 1S/C8H6F2N2O3/c1-4-7(12(14)15)2-5(8(9)10)6(3-13)11-4/h2-3,8H,1H3
• InChI Key： IDAQOOPOUTUWCM-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=O)N=C(C)C(=C1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 257
• XLogP3: 1.5
• Topological Polar Surface Area: 75.8

Additional information on 5-(Difluoromethyl)-2-methyl-3-nitropyridine-6-carboxaldehyde

5-(Difluoromethyl)-2-methyl-3-nitropyridine-6-carboxaldehyde: A Comprehensive Overview

5-(Difluoromethyl)-2-methyl-3-nitropyridine-6-carboxaldehyde, identified by the CAS number 1805468-54-5, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a difluoromethyl group, a methyl group, and a nitro group, along with an aldehyde functional group. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a subject of interest in both academic and industrial research.

The synthesis of 5-(Difluoromethyl)-2-methyl-3-nitropyridine-6-carboxaldehyde involves advanced organic synthesis techniques, often requiring multi-step processes to achieve the desired substitution pattern on the pyridine ring. Recent studies have focused on optimizing these synthetic pathways to enhance yield and purity, leveraging modern catalytic systems and reaction conditions. For instance, researchers have explored the use of transition metal catalysts to facilitate key transformations, such as the introduction of the nitro group or the aldehyde functionality.

The chemical structure of this compound plays a pivotal role in its reactivity and stability. The presence of electron-withdrawing groups like the nitro group and the aldehyde enhances the electrophilic character of the molecule, making it susceptible to nucleophilic attacks. Conversely, the electron-donating methyl and difluoromethyl groups can modulate this reactivity, providing a balance that is crucial for its application in various chemical reactions. This interplay between substituents has been extensively studied in recent years, with findings published in leading journals such as Journal of Organic Chemistry and Chemical Communications.

In terms of physical properties, 5-(Difluoromethyl)-2-methyl-3-nitropyridine-6-carboxaldehyde exhibits a high melting point due to its rigid structure and strong intermolecular hydrogen bonding capabilities. Its solubility in polar solvents is also notable, which is advantageous for its use in solution-based reactions. Recent research has also highlighted its stability under various thermal and oxidative conditions, making it suitable for applications in high-performance materials.

The applications of this compound are diverse and span across multiple disciplines. In materials science, it serves as a precursor for advanced polymers and coatings due to its ability to form stable cross-links. In pharmacology, its unique structure has been explored for potential drug delivery systems, where controlled release mechanisms can be engineered based on its chemical properties. Additionally, in analytical chemistry, this compound has found utility as a sensitive probe for detecting specific analytes in complex matrices.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties of 5-(Difluoromethyl)-2-methyl-3-nitropyridine-6-carboxaldehyde with unprecedented accuracy. These studies have provided insights into its electronic absorption spectrum and reactivity profiles, which are critical for designing new materials and pharmaceuticals. For example, density functional theory (DFT) calculations have revealed that the compound exhibits strong UV absorption characteristics, making it a candidate for use in photovoltaic devices.

In conclusion, 5-(Difluoromethyl)-2-methyl-3-nitropyridine-6-carboxaldehyde, with its CAS number 1805468-54-5, stands out as a versatile compound with immense potential across various scientific domains. Its unique structure, combined with cutting-edge synthetic methodologies and application-oriented research, positions it as a key player in advancing modern chemistry and materials science.